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Introduction

Cell adhesion, the process by which cells interact and attach to neighboring cells or the
extracellular matrix (ECM), is fundamental to tissue development, immune response, and
wound healing. Dysregulation of these processes is a hallmark of diseases such as cancer
metastasis and fibrosis. The bacterial protein Invasin, derived from enteropathogenic Yersinia
species, offers a powerful tool for studying these mechanisms.[1][2] Invasin binds with high
affinity to a subset of 31 integrins on the surface of mammalian cells, initiating downstream
signaling cascades that mediate strong cell adhesion and cytoskeletal reorganization.[3]
Purified recombinant fragments of invasin, particularly the C-terminal domain (e.g., Inv192),
are sufficient to mediate this binding and can be immobilized on culture surfaces to create a
defined and reproducible substrate for cell adhesion assays.[1][4]

Principle of the Assay

This assay quantifies cell adhesion by seeding cells onto a surface coated with purified
invasin. Invasin acts as a specific ligand for 1 integrins, promoting robust cell attachment.
The basic workflow involves:

o Immobilization: Purified invasin is coated onto the wells of a microplate.

» Blocking: Any remaining non-specific binding sites on the surface are blocked.
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o Cell Seeding: A suspension of the cells of interest is added to the coated wells.

» Adhesion: During incubation, cells expressing the appropriate 31 integrins adhere to the
invasin-coated surface.

o Washing: Non-adherent cells are removed through a series of gentle washes.

o Quantification: The number of adherent cells is determined using a suitable detection
method, such as colorimetric or fluorescence-based assays.

This system provides a specific and controlled environment to study integrin-mediated
adhesion, screen for potential therapeutic modulators, and investigate the cellular machinery of
cell-matrix interactions.

Applications

« Integrin Signaling Research: Provides a specific ligand-receptor model to dissect the
signaling pathways downstream of 31 integrin activation.

e Drug Discovery: Enables high-throughput screening for small molecules or antibodies that
inhibit or enhance integrin-mediated cell adhesion, which is relevant for oncology and
inflammatory diseases.

¢ Biomaterial Development: Used to assess the biocompatibility and cell-adhesive properties
of novel materials functionalized with adhesion ligands.

o Defined Cell Culture Substrate: Serves as a defined, animal-free alternative to complex
matrices like Matrigel for the 2D culture and expansion of primary epithelial cells and
organoids.[5][6]

Invasin-Integrin Signaling Pathway

The binding of immobilized invasin to 31 integrins on the cell surface triggers the clustering of
integrin receptors. This clustering initiates a signaling cascade, starting with the recruitment
and autophosphorylation of Focal Adhesion Kinase (FAK). Activated FAK then recruits and
activates Src family kinases, leading to the phosphorylation of numerous downstream targets.
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This cascade culminates in the reorganization of the actin cytoskeleton, leading to cell
spreading and the formation of stable focal adhesions.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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